![molecular formula C16H24N4O2 B7628983 1-(2,6-Dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]urea](/img/structure/B7628983.png)
1-(2,6-Dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]urea
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Overview
Description
1-(2,6-Dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]urea is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 1-(2,6-Dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]urea involves the inhibition of specific enzymes or receptors. In cancer cells, this compound has been shown to inhibit the activity of thymidylate synthase, an enzyme involved in DNA synthesis. In neurons, this compound has been shown to inhibit the reuptake of neurotransmitters such as dopamine and serotonin, leading to an increase in their activity.
Biochemical and Physiological Effects:
This compound has been shown to have different biochemical and physiological effects depending on the target cells or tissues. In cancer cells, this compound has been shown to inhibit cell division and induce apoptosis. In neurons, this compound has been shown to modulate the activity of neurotransmitters such as dopamine and serotonin, leading to changes in mood, behavior, and cognition.
Advantages and Limitations for Lab Experiments
1-(2,6-Dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]urea has several advantages and limitations for lab experiments. One of the advantages is its high potency and selectivity towards specific targets. This allows researchers to study the effects of this compound on specific pathways or receptors without affecting other cellular processes. Another advantage is its stability and solubility in different solvents, which makes it suitable for different experimental setups. One of the limitations is its potential toxicity, which requires careful handling and monitoring. Another limitation is its limited availability and high cost, which may limit its use in large-scale experiments.
Future Directions
1-(2,6-Dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]urea has several potential future directions for research. One direction is the development of more potent and selective analogs for specific targets. Another direction is the exploration of its potential applications in different fields such as infectious diseases, inflammation, and metabolic disorders. Another direction is the investigation of its potential synergistic effects with other compounds or therapies. Finally, the development of new methods for the synthesis and purification of this compound may increase its availability and reduce its cost, making it more accessible for research and development.
Synthesis Methods
1-(2,6-Dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]urea has been synthesized using different methods. One of the methods involves the reaction of 1-(2,6-dimethylphenyl)-3-(2-chloroethyl)urea with 4-methylpiperazine in the presence of a base such as potassium carbonate. The reaction mixture is heated to reflux for several hours, and the product is obtained after purification by column chromatography. Another method involves the reaction of 1-(2,6-dimethylphenyl)-3-(2-hydroxyethyl)urea with 4-methylpiperazine in the presence of a coupling agent such as N,N'-carbonyldiimidazole. The reaction mixture is heated to reflux for several hours, and the product is obtained after purification by column chromatography.
Scientific Research Applications
1-(2,6-Dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]urea has been studied for its potential applications in various fields. One of the applications is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has been suggested that the mechanism of action involves the inhibition of DNA synthesis and cell division. Another application is in the field of neuroscience. This compound has been shown to modulate the activity of neurotransmitters such as dopamine and serotonin. It has been suggested that the mechanism of action involves the inhibition of the reuptake of these neurotransmitters.
Properties
IUPAC Name |
1-(2,6-dimethylphenyl)-3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N4O2/c1-12-5-4-6-13(2)15(12)18-16(22)17-11-14(21)20-9-7-19(3)8-10-20/h4-6H,7-11H2,1-3H3,(H2,17,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGPBFMZYOCDVFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)NCC(=O)N2CCN(CC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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